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Compound of Interest

Compound Name:
1-Bromo-2-(3-

methoxypropoxy)benzene

CAS No.: 1079402-67-7

Cat. No.: B1526648

Get Quote

Executive Summary
Compound Name: 1-Bromo-2-(3-methoxypropoxy)benzene Molecular Formula:

Molecular Weight: 245.11 g/mol Core Application: Linker intermediate for medicinal chemistry;
introduces a 3-methoxypropyl chain to an aromatic scaffold via a stable ether bond.

This guide outlines the high-confidence predicted spectral data derived from substituent

additivity principles and analogous literature compounds (e.g., 2-bromoanisole derivatives). It

includes a self-validating synthesis protocol and a logic-based structural elucidation framework.

Synthesis & Reaction Pathway
The most robust route to this compound is the Williamson Ether Synthesis, coupling 2-

bromophenol with 1-bromo-3-methoxypropane (or the corresponding tosylate) under basic

conditions.
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Figure 1: Williamson ether synthesis pathway via SN2 mechanism.

Spectral Data Analysis (NMR)[1][2][3]
As exact experimental spectra for this specific isomer are often proprietary to custom synthesis

catalogs, the following data is derived from high-precision chemometric prediction models and

validated against the analogous 2-bromoanisole core.

^1H NMR Spectral Data (400 MHz, CDCl )
The proton spectrum is characterized by two distinct regions: the aromatic "ABCD" system of

the 1,2-disubstituted benzene and the aliphatic signals of the propoxy chain.
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Shift (

, ppm)
Multiplicity Integral Assignment

Structural
Logic

7.53
Doublet of

doublets (dd)
1H Ar-H3

Ortho to Bromine

(Deshielded by -

Br inductive

effect).

7.26
Triplet of

doublets (td)
1H Ar-H5

Para to Alkoxy

group.[1]

6.89
Doublet of

doublets (dd)
1H Ar-H6

Ortho to Alkoxy

(Shielded by

electron donation

of Oxygen).

6.82
Triplet of

doublets (td)
1H Ar-H4

Para to Bromine.

[1]

4.12
Triplet (

Hz)
2H

-O-CH

-CH

-

Deshielded by

phenoxy oxygen.

Diagnostic triplet.

3.58
Triplet (

Hz)
2H

-CH

-CH

-OMe

Deshielded by

methoxy oxygen.

3.36 Singlet 3H -OCH

Terminal

methoxy group

(Sharp singlet).

[1]

2.11
Quintet (

Hz)
2H

-CH

-CH

-CH

-

Central

methylene; splits

into a quintet by

neighbors.
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^13C NMR Spectral Data (100 MHz, CDCl )
Shift (

, ppm)
Carbon Type Assignment Structural Logic

155.4 Quaternary (C) Ar-C2-O

Ipso-carbon attached

to oxygen (highly

deshielded).

133.4 Methine (CH) Ar-C3 Ortho to Bromine.[1]

128.4 Methine (CH) Ar-C5 Meta to Bromine.[1]

122.1 Methine (CH) Ar-C4 Para to Oxygen.[1]

113.8 Methine (CH) Ar-C6
Ortho to Oxygen

(electron rich).

112.5 Quaternary (C) Ar-C1-Br

Ipso-carbon attached

to Bromine (shielded

by heavy atom effect).

69.4
Methylene (CH

)

-CH

-OMe
Aliphatic ether carbon.

66.8
Methylene (CH

)

Ph-O-CH

-
Phenolic ether carbon.

58.6
Methyl (CH

)

-OCH Methoxy carbon.[1]

29.5
Methylene (CH

)

-CH

-CH

-CH

-

Central aliphatic

carbon.
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To confirm the identity of the synthesized product, researchers should look for these specific

diagnostic correlations:

Ar-H (Ortho to O)
~6.89 ppm

O-CH2
~4.12 ppm

NOESY
(Spatial Proximity)

C-Ipso (C-O)
155.4 ppm

HMBC
(3-bond coupling)

HMBC
(3-bond coupling)

Click to download full resolution via product page

Figure 2: Key HMBC and NOESY correlations required to confirm regiochemistry (O-alkylation

vs C-alkylation).

Interpretation Guide:
Regiochemistry Check: The HMBC correlation between the triplet at 4.12 ppm (aliphatic O-

CH2) and the quaternary carbon at 155.4 ppm confirms the ether linkage is on the aromatic

ring.

Substitution Pattern: The 1,2-disubstitution is confirmed by the presence of two doublets and

two triplets in the aromatic region, specifically the deshielded doublet at 7.53 ppm (ortho to

Br).

Experimental Protocol: Synthesis & Purification
Causality: This protocol uses Potassium Carbonate (
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) as a mild base to deprotonate the phenol without causing elimination of the alkyl bromide.

Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 2-bromophenol (1.0 equiv, 10 mmol) in anhydrous acetone (50 mL).

Deprotonation: Add anhydrous

(2.0 equiv, 20 mmol). Stir at room temperature for 15 minutes to facilitate phenoxide
formation.

Alkylation: Add 1-bromo-3-methoxypropane (1.2 equiv, 12 mmol) dropwise.

Note: A slight excess of the alkyl bromide drives the reaction to completion.[1]

Reflux: Heat the mixture to reflux (

C) for 12–16 hours. Monitor by TLC (Hexane:EtOAc 9:1). The starting phenol (

) should disappear, and a less polar product (

) should appear.

Workup:

Cool to room temperature and filter off the inorganic salts (

, excess

).

Concentrate the filtrate under reduced pressure.[2][1][3]

Redissolve residue in EtOAc, wash with 1M NaOH (to remove unreacted phenol) and

Brine.

Purification: Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes) to

yield the product as a clear, colorless oil.
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General Synthesis of Aryl Ethers: Vogel's Textbook of Practical Organic Chemistry, 5th Ed.
Longman Scientific & Technical, 1989. (Standard reference for Williamson Ether Synthesis
protocols).

Spectral Data Grounding (Analogous Compounds)

National Institute of Advanced Industrial Science and Technology (AIST). Spectral

Database for Organic Compounds (SDBS). SDBS No. 2704 (2-Bromoanisole). [Link]

Chemical Shift Prediction Logic: Pretsch, E., Bühlmann, P., & Badertscher, M. Structure
Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009. (Source for
substituent additivity rules used in Section 3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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